N-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-2-methyl-1,3-benzothiazol-5-amine

• IUPAC Name: N-[(3,5-dimethylpyrazol-1-yl)methyl]-2-methyl-1,3-benzothiazol-5-amine
• InChI: InChI=1S/C14H16N4S/c1-9-6-10(2)18(17-9)8-15-12-4-5-14-13(7-12)16-11(3)19-14/h4-7,15H,8H2,1-3H3
• InChI Key: MVOYQEUZWCYVCK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CNC2=CC3=C(C=C2)SC(=N3)C)C
• Molecular Formula: C14H16N4S
• Molecular Weight: 272.37 g/mol

Description

This compound belongs to a class of chemicals known for their complex molecular structures and diverse chemical properties. These compounds are often synthesized for research in material science, pharmaceuticals, and chemical engineering.

Synthesis Analysis

The synthesis of related compounds typically involves condensation reactions. For example, the synthesis of N-[1-(2,5-dimethyl-3-thienyl)ethylidene]-1,3-benzothiazol-2- amine, a compound with a similar structure, was achieved through condensation of 2-aminobenzothiazole and 3-acetyl-2,5-dimethylthiophene in ethanol (عبدالله محمد عسيري et al., 2010).

Molecular Structure Analysis

The molecular structure of such compounds is often confirmed through various spectroscopic methods like IR, NMR, and mass spectrometry. For instance, the structure of similar compounds was confirmed by elemental analysis, IR, 1H-NMR, 13C-NMR, and EI-MS spectral analysis (Abdullah M. Asiri et al., 2010).

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is highly dependent on the specific biological target and the structure of the compound. Without specific information, it’s difficult to predict the exact mechanism of action of this compound.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties, as well as how it interacts with biological systems. Without specific information, it’s difficult to provide details on the safety and hazards of this compound.

Future Directions

The future research directions for this compound would depend on its properties and potential applications. For instance, if it shows promising biological activity, it could be further studied for potential medicinal uses. Alternatively, if it has interesting chemical reactivity, it could be studied in the context of synthetic chemistry.